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Compound of Interest

Compound Name: 2,6-Dihydroxynicotinic acid

Cat. No.: B079409 Get Quote

Essential Safety and Handling Guide for 2,6-
Dihydroxynicotinic Acid
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like 2,6-Dihydroxynicotinic acid is paramount. This guide provides immediate,

essential safety and logistical information, including personal protective equipment (PPE)

recommendations, handling procedures, and disposal plans to foster a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2,6-Dihydroxynicotinic acid and its analogs are known to cause skin and serious eye

irritation.[1][2][3] Some similar compounds may also lead to respiratory irritation.[2][4]

Therefore, adherence to proper PPE protocols is critical to mitigate exposure risks.
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Protection Type Specific PPE Rationale & Standard

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be used for additional

protection.[1]

To prevent contact with eyes,

which can cause serious

irritation.[1][2][3] Equipment

should meet OSHA 29 CFR

1910.133 or EU EN166

standards.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[5][6]

To prevent skin contact and

subsequent irritation.[1][2] The

choice of glove material should

be based on a risk assessment

of the specific laboratory

conditions.[1]

Skin & Body Protection
Laboratory coat and closed-toe

footwear.[1]

To protect skin from accidental

splashes and contact.[1]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required if

ventilation is inadequate or if

dust is generated.[7]

To prevent inhalation of dust or

fumes, which may cause

respiratory irritation.[2]

Operational and Disposal Plans
Safe Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[7] Read the Safety Data Sheet (SDS) thoroughly.

Engineering Controls: Always handle 2,6-Dihydroxynicotinic acid in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[1][3]

Donning PPE: Put on all required PPE as outlined in the table above before beginning work.
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Handling: Avoid direct contact with the skin, eyes, and clothing.[1][3] Minimize the generation

of dust.[1] Do not eat, drink, or smoke in the handling area.[1]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1][3][7]

Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

place.[7]

Spill and Emergency Procedures:

Minor Spill: In case of a small spill, prevent further leakage if it is safe to do so.[1] Absorb the

spill with an inert material and place it into a suitable, labeled disposal container.[1]

Major Spill: Evacuate the area and contact emergency personnel.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[1][7] Seek immediate medical attention.[1][2]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and wash it before reuse.[1] If skin irritation occurs, seek medical

advice.[1][3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[1][4]

Ingestion: Do NOT induce vomiting.[1][4] Rinse the mouth with water and seek immediate

medical attention.[1]

Waste Disposal Plan:

Chemical waste must be disposed of in accordance with all local, regional, and national

regulations.[2] Do not mix with other waste. Ensure the waste container is properly labeled and

stored in a designated area for chemical waste pickup.

Workflow and Safety Relationships
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The following diagram illustrates the logical workflow for safely handling 2,6-
Dihydroxynicotinic acid, from preparation to disposal, emphasizing the critical safety

checkpoints.

Safe Handling and Disposal Workflow for 2,6-Dihydroxynicotinic Acid
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Caption: Safe handling workflow for 2,6-Dihydroxynicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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